Cas no 1221178-70-6 (tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate
• CAS No: 1221178-70-6
• MF: C₁₂H₁₃IN₂O₃
• MW: 360.147695302963
• CID: 1091228
• PubChem ID: 135742425
• Update Time: 2025-06-08

tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate
• tert-butyl 3-iodo-6-oxo-2H-indazole-1-carboxylate
• tert-Butyl6-hydroxy-3-iodo-1H-indazole-1-carboxylate
• SCHEMBL177566
• 1221178-70-6

• Inchi： 1S/C12H13IN2O3/c1-12(2,3)18-11(17)15-9-6-7(16)4-5-8(9)10(13)14-15/h4-6,16H,1-3H3
• InChI Key： ZLLXWHKQJXYLRH-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(=CC=2N(C(=O)OC(C)(C)C)N=1)O

Computed Properties

• Exact Mass: 359.99709g/mol
• Monoisotopic Mass: 359.99709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate

tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate (CAS No. 1221178-70-6): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate (CAS No. 1221178-70-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antiviral activities. In this article, we will delve into the chemical structure, synthesis methods, biological applications, and recent research advancements of tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate.

Chemical Structure and Properties

tert-Butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate is characterized by its indazole core, which is a bicyclic heterocyclic compound consisting of a benzene ring fused with a pyrazole ring. The presence of the tert-butyl group at the carboxylate position provides steric protection and enhances the stability of the molecule. The hydroxyl group at the 6-position and the iodine atom at the 3-position are key functional groups that contribute to the compound's reactivity and biological activity. The iodine atom, in particular, is a versatile handle for further chemical modifications and can be used for radiolabeling studies or as a leaving group in subsequent synthetic steps.

Synthesis Methods

The synthesis of tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate has been reported in several studies, with various approaches being employed to optimize yield and purity. One common method involves the reaction of tert-butyl 3-bromoindazole-1-carboxylate with potassium iodide in an appropriate solvent, followed by hydroxylation at the 6-position. Another approach involves the direct iodination of tert-butyl 6-hydroxyindazole-1-carboxylate using an iodinating agent such as NIS (N-Iodosuccinimide). These synthetic routes have been refined to achieve high yields and selectivity, making them suitable for large-scale production.

Biological Applications

The biological applications of tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate are diverse and promising. Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antitumor properties by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings suggest that tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate could be a valuable lead compound for the development of novel therapeutic agents.

Clinical Trials and Research Advancements

The potential of tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate in clinical settings is being actively explored. Preclinical studies have shown promising results in animal models of inflammation and cancer, paving the way for further clinical trials. Researchers are also investigating the compound's mechanism of action at a molecular level to better understand its therapeutic potential. For instance, recent studies have identified specific protein targets that are modulated by this compound, providing insights into its mode of action.

Conclusion

In conclusion, tert-butyl 6-hydroxy-3-iodo-1H-indazole-1-carboxylate (CAS No. 1221178-70-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic properties, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.